Tolonidine

• CAS No.: 4201-22-3
• Product Name: Tolonidine
• Molecular Formula: C10H12ClN3
• Molecular Weight: 209.67 g/mol
• IUPAC Name: N-(2-chloro-4-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine
• Standard InChI: InChI=1S/C10H12ClN3/c1-7-2-3-9(8(11)6-7)14-10-12-4-5-13-10/h2-3,6H,4-5H2,1H3,(H2,12,13,14)
• Standard InChIKey: KWBTZIFLQYYPTH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC2=NCCN2)Cl
• Canonical SMILES: CC1=CC(=C(C=C1)NC2=NCCN2)Cl
• Appearance: Solid powder
• Melting Point: 149.0 °C
• Description: Tolonidine is an antihypertensive agent. It acts by reducing aortic blood flow and increasing peripheral vascular resistances.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 4201-23-4 (unspecified nitrate); 56360-30-6 (mono-hydrochloride); 57524-15-9 (mono-nitrate)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(2-chloro-p-toluidino)-2-imidazoline nitrate; tolonidine; tolonidine monohydrochloride; tolonidine mononitrate; tolonidine nitrate
• Reference: 1: De Sarro GB, Ascioti C, Fersini G, Libri V, Marmo E, Nisticò G. Behavioral and electrocortical effects of tolonidine in rats. Res Commun Chem Pathol Pharmacol. 1986 Dec;54(3):299-312. PubMed PMID: 3797809.; 2: Cosnier D, Labrid C, Rispat G, Streichenberger G. Pharmacological properties of 2-(2-chloro-p-toluidino)-2-imidazoline-nitrate (tolonidine), a new antihypertensive agent. II. Action on cardiac contraction, circulatory parameters, autonomic receptors and diuresis. Arzneimittelforschung. 1975 Nov;25(11):1802-6. PubMed PMID: 1243090.; 3: Cosnier D, Duchene-Marullaz P, Grimal J, Rispat G, Streichenberger G. Pharmacological properties of 2-(2-chloro-p-toluidino)-2-imidazoline-nitrate (Tolonidine), a new antihypertensive agent. I. Action on blood pressure and heart rate. Arzneimittelforschung. 1975 Oct;25(10):1557-61. PubMed PMID: 1243037.; 4: Cosnier D, Hache J, Labrid C, Streichenberger G. Pharmacological properties of 2-(2-chloro-p-toluidino)-2-imidazoline-nitrate (tolonidine), a new antihypertensive agent. III. Action on the secretions of the digestive tract and on the central nervous system, acute toxicity. Arzneimittelforschung. 1975;25(12):1926-33. PubMed PMID: 3186.
• PubChem Compound: 72138
• Last Modified: Nov 11 2021